1-(4-isopropylbenzyl)-3-piperidinecarboxamide

• IUPAC Name: 1-[(4-propan-2-ylphenyl)methyl]piperidine-3-carboxamide
• InChI: InChI=1S/C16H24N2O/c1-12(2)14-7-5-13(6-8-14)10-18-9-3-4-15(11-18)16(17)19/h5-8,12,15H,3-4,9-11H2,1-2H3,(H2,17,19)
• InChI Key: OKHWEZROQORQCH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)CN2CCCC(C2)C(=O)N
• Molecular Formula: C16H24N2O
• Molecular Weight: 260.37 g/mol

Description

1-(4-isopropylbenzyl)-3-piperidinecarboxamide, also known as IBP or 4-IBP, is a chemical compound that belongs to the class of piperidine derivatives. It has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 1-(4-isopropylbenzyl)-3-piperidinecarboxamide is not fully understood. However, it has been proposed that 1-(4-isopropylbenzyl)-3-piperidinecarboxamide acts by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are known to play a role in pain and inflammation. Additionally, 1-(4-isopropylbenzyl)-3-piperidinecarboxamide has been shown to modulate the activity of ion channels, which are involved in the transmission of pain signals.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(4-isopropylbenzyl)-3-piperidinecarboxamide have been extensively studied. It has been shown to reduce the production of prostaglandins and other inflammatory mediators, resulting in a decrease in pain and inflammation. Additionally, 1-(4-isopropylbenzyl)-3-piperidinecarboxamide has been found to have antioxidant and neuroprotective effects, which may contribute to its potential therapeutic applications in neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(4-isopropylbenzyl)-3-piperidinecarboxamide is its ability to selectively inhibit the activity of COX-2, while sparing the activity of COX-1, which is involved in the production of prostaglandins that are important for maintaining normal physiological functions. This selectivity may reduce the risk of side effects associated with non-selective COX inhibitors. However, one of the limitations of 1-(4-isopropylbenzyl)-3-piperidinecarboxamide is its low solubility in aqueous solutions, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for the study of 1-(4-isopropylbenzyl)-3-piperidinecarboxamide. One area of interest is the development of more efficient synthesis methods to improve the yield and purity of the compound. Additionally, further studies are needed to fully understand the mechanism of action of 1-(4-isopropylbenzyl)-3-piperidinecarboxamide and its potential therapeutic applications in pain and inflammation-related disorders and neurodegenerative diseases. Furthermore, the development of more soluble forms of 1-(4-isopropylbenzyl)-3-piperidinecarboxamide may expand its use in experimental settings.

Scientific Research Applications

1-(4-isopropylbenzyl)-3-piperidinecarboxamide has been extensively studied for its potential therapeutic applications. It has been shown to have analgesic and anti-inflammatory properties, making it a promising candidate for the treatment of pain and inflammation-related disorders. Additionally, 1-(4-isopropylbenzyl)-3-piperidinecarboxamide has been found to have neuroprotective effects, suggesting its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.